2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-acetyl-3,5-dimethylpyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H18ClN3O3/c1-9-16(11(3)21)10(2)20(19-9)8-15(22)18-13-7-12(17)5-6-14(13)23-4/h5-7H,8H2,1-4H3,(H,18,22)
• InChI Key: BIXALZMOPRVXDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=C(C=CC(=C2)Cl)OC)C)C(=O)C
• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol

Description

2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as ADMP, and it is a pyrazole derivative that has been synthesized using a specific method.

Scientific Research Applications

Herbicidal Applications

Chloroacetamide derivatives, such as alachlor and metazachlor, are noted for their use as selective pre-emergent or early post-emergent herbicides. These compounds are employed to control annual grasses and broad-leaved weeds in various crops, suggesting that derivatives like "2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide" could have potential applications in agricultural chemistry for weed management (Weisshaar & Böger, 1989).

Antipsychotic Potential

Derivatives of 1H-pyrazol have been investigated for their antipsychotic properties in behavioral animal tests. Specifically, compounds that do not interact with dopamine receptors yet exhibit antipsychotic-like profiles indicate the potential of pyrazole derivatives in developing new antipsychotic medications without the typical side effects associated with dopamine receptor antagonism (Wise et al., 1987).

Antioxidant and Antitumor Activities

Research on heterocyclic derivatives, including pyrazoles and oxadiazoles, highlights their significance in medicinal chemistry, particularly for their antioxidant, analgesic, anti-inflammatory, and tumor inhibition properties. These findings underscore the potential of pyrazole-containing compounds in developing new therapeutic agents (Faheem, 2018).

Antimicrobial Activities

Novel thiazole derivatives incorporating pyrazole moieties have shown significant antimicrobial activities. This suggests that compounds with similar structural features could be explored for developing new antimicrobial agents, highlighting the broad utility of this chemical framework in addressing microbial resistance (Saravanan et al., 2010).